![molecular formula C27H19ClN2O2S2 B304560 [7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone](/img/structure/B304560.png)
[7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential therapeutic applications in the treatment of various types of cancer. In
Mechanism of Action
[7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone is a selective, reversible inhibitor of BTK. BTK is a cytoplasmic tyrosine kinase that plays a critical role in the proliferation and survival of B cells and other immune cells. By inhibiting BTK, this compound blocks the downstream signaling pathways that are activated by BTK, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in preclinical studies. It has also been shown to inhibit the production of cytokines and chemokines, which are involved in the inflammatory response. In addition, this compound has been shown to have a favorable safety profile, with no significant toxicity observed in animal studies.
Advantages and Limitations for Lab Experiments
One of the advantages of [7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone is its selectivity for BTK, which reduces the potential for off-target effects. Another advantage is its reversible binding to BTK, which allows for rapid clearance from the body and reduces the potential for long-term toxicity. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several potential future directions for the study of [7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone. One direction is the exploration of its potential therapeutic applications in combination with other anti-cancer drugs. Another direction is the investigation of its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to determine the optimal dosing and administration schedule for this compound in clinical settings.
Synthesis Methods
[7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone can be synthesized through a multi-step process that involves the reaction of 4-chloroaniline with 2,3-dibromothiophene to form 2,3-dibromo-4-chloroaniline. This intermediate is then reacted with 8-bromo-5,6-dihydrodithieno[2,3-b:2',3'-d]pyridine-4(3H)-one to form the desired product, this compound.
Scientific Research Applications
[7-Amino-6-(4-chlorophenyl)-4,5-dihydrodithieno[2,3-b:2,3-h]quinolin-8-yl](4-methoxyphenyl)methanone has been studied for its potential therapeutic applications in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to inhibit the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in the growth and survival of cancer cells. In preclinical studies, this compound has demonstrated significant anti-tumor activity and has shown synergistic effects when used in combination with other anti-cancer drugs.
properties
Molecular Formula |
C27H19ClN2O2S2 |
---|---|
Molecular Weight |
503 g/mol |
IUPAC Name |
[12-amino-10-(4-chlorophenyl)-5,14-dithia-16-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2(6),3,9,11(15),12-hexaen-13-yl]-(4-methoxyphenyl)methanone |
InChI |
InChI=1S/C27H19ClN2O2S2/c1-32-17-8-4-15(5-9-17)25(31)26-23(29)22-21(14-2-6-16(28)7-3-14)19-10-11-20-18(12-13-33-20)24(19)30-27(22)34-26/h2-9,12-13H,10-11,29H2,1H3 |
InChI Key |
LIYUFAKEEQPMRL-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)C2=C(C3=C(C4=C(C5=C(CC4)SC=C5)N=C3S2)C6=CC=C(C=C6)Cl)N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=C(C3=C(S2)N=C4C(=C3C5=CC=C(C=C5)Cl)CCC6=C4C=CS6)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.